Cas no 1206134-16-8 (6-Methoxynaphthalene-2-sulfonamide)

• Product Name: 6-Methoxynaphthalene-2-sulfonamide
• CAS No: 1206134-16-8
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• MDL: MFCD12402653
• CID: 5242602
• PubChem ID: 47000979
• Update Time: 2025-05-20

6-Methoxynaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-methoxynaphthalene-2-sulfonamide
• 6-methoxy-2-naphthalenesulfonamide
• Z992946670
• 6-Methoxynaphthalene-2-sulfonamide

• MDL： MFCD12402653
• Inchi： 1S/C11H11NO3S/c1-15-10-4-2-9-7-11(16(12,13)14)5-3-8(9)6-10/h2-7H,1H3,(H2,12,13,14)
• InChI Key： FMZMBZYDYWZGKA-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=C(C=CC=2C=1)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 336
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8

Additional information on 6-Methoxynaphthalene-2-sulfonamide

6-Methoxynaphthalene-2-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1206134-16-8, commonly referred to as 6-Methoxynaphthalene-2-sulfonamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring system with a methoxy group and a sulfonamide moiety. The naphthalene core provides a rigid aromatic framework, while the methoxy and sulfonamide groups introduce functional diversity, making this compound versatile for various applications.

Recent studies have highlighted the potential of 6-Methoxynaphthalene-2-sulfonamide in drug discovery. Its structure allows for the modulation of biological activities through strategic chemical modifications. For instance, researchers have explored its role as a scaffold for designing inhibitors of kinase enzymes, which are critical targets in cancer therapy. The sulfonamide group, in particular, has been shown to enhance bioavailability and improve the binding affinity of the molecule to its target proteins.

In addition to its pharmacological applications, 6-Methoxynaphthalene-2-sulfonamide has also found use in materials science. Its aromatic system and functional groups make it an ideal candidate for the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that this compound can be incorporated into thin-film transistor (TFT) devices, exhibiting promising electronic properties.

The synthesis of 6-Methoxynaphthalene-2-sulfonamide involves a multi-step process that typically begins with the preparation of the naphthalene derivative. The introduction of the methoxy group is often achieved through nucleophilic aromatic substitution, while the sulfonamide group is introduced via a coupling reaction with an appropriate sulfonyl chloride. These steps require precise control over reaction conditions to ensure high yields and purity.

From an environmental perspective, 6-Methoxynaphthalene-2-sulfonamide has been studied for its biodegradability and toxicity profiles. Initial findings suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its potential use in sustainable chemical processes. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 6-Methoxynaphthalene-2-sulfonamide (CAS No. 1206134-16-8) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.